(2-Isothiocyanatopropan-2-yl)benzene

• CAS RN: 25343-67-3
• Molecular Formula: C10H11NS
• Molecular Weight: 177.27 g/mol
• IUPAC Name: 2-isothiocyanatopropan-2-ylbenzene
• InChI: InChI=1S/C10H11NS/c1-10(2,11-8-12)9-6-4-3-5-7-9/h3-7H,1-2H3
• InChI Key: CLBISJQRXGCUGE-UHFFFAOYSA-N
• Canonical SMILES: CC(C)(C1=CC=CC=C1)N=C=S

Description

(2-Isothiocyanatopropan-2-yl)benzene is a useful research compound. Its molecular formula is C10H11NS and its molecular weight is 177.27 g/mol. The purity is usually 95%.
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Synthesis routes and methods

Procedure details

Cumylamine (5.32 mL, 37.0 mmol) (TCI America) and Et3N (16.97 mL, 122 mmol) (Aldrich) were mixed in THF (40 mL) at 0° C. under a nitrogen atmosphere. Carbon disulfide (2.224 mL, 37.0 mmol) (J.T.Baker) was added dropwise via syringe over the course of 10 min. The reaction was stirred at 0° C. for 1 h before being warmed to RT and stirred for 1 h. p-Toluenesulfonyl chloride (7.76 g, 40.7 mmol) (Fluka) was added, and the reaction was stirred at RT for 1 h. The mixture was quenched with 1 M HCl and extracted with EtOAc. The organic layer was washed with brine, dried over MgSO4, and concentrated to give (2-isothiocyanatopropan-2-yl)benzene.